Cas no 206761-88-8 (Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-)

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- structure
206761-88-8 structure
Product Name:Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
CAS No:206761-88-8
MF:C7HCl4NS
MW:272.966536283493
CID:241721
PubChem ID:4677634
Update Time:2025-04-19

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4-tetrachloro-5-isothiocyanato-
    • 1,2,3,4-tetrachloro-5-isothiocyanatobenzene
    • 2,3,4,5-Tetrachlorophenylisothiocyanate
    • 2,3']BITHIOPHENYL-5-CARBOXYLIC ACID
    • Benzene,1,2,3,4-tetrachloro-5-isothiocyanato
    • 206761-88-8
    • FT-0609339
    • NUNOYNAFGFABBD-UHFFFAOYSA-N
    • DTXSID60405476
    • 2,3,4,5-TETRACHLOROPHENYL ISOTHIOCYANATE
    • SCHEMBL1457299
    • Inchi: 1S/C7HCl4NS/c8-3-1-4(12-2-13)6(10)7(11)5(3)9/h1H
    • InChI Key: NUNOYNAFGFABBD-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=CC=1N=C=S)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 270.85800
  • Monoisotopic Mass: 270.858381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 373.5°C at 760 mmHg
  • Flash Point: 179.7°C
  • Refractive Index: 1.649
  • PSA: 44.45000
  • LogP: 5.03450

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Security Information

  • Safety Instruction: S26-S36/37/39
  • Safety Term:S26;S36/37/39
  • Risk Phrases:R20/21/22; R36/37/38

Benzene,1,2,3,4-tetrachloro-5-isothiocyanato- Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.